(6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone

CDK inhibitor pyridine methanone comparative data
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H18N2O
Molecular Weight 254.33 g/mol
Cat. No. B13017350
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Technical Parameters


Basic Identity
Product Name(6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone
Molecular FormulaC16H18N2O
Molecular Weight254.33 g/mol
Structural Identifiers
SMILESCC1=CC(=NC=C1C(=O)C2=CC=CC=C2)NC(C)C
InChIInChI=1S/C16H18N2O/c1-11(2)18-15-9-12(3)14(10-17-15)16(19)13-7-5-4-6-8-13/h4-11H,1-3H3,(H,17,18)
InChIKeyUIXLBTUXIYMYML-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone:定义与基线


(6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone (CAS 1355222-67-1) 是一种合成的氨基取代吡啶基甲酮化合物,分子式为 C₁₆H₁₈N₂O,分子量为 254.33 g/mol 。该化合物属于一类已被专利文献描述为细胞周期蛋白依赖性激酶 (CDK) 抑制剂的化学结构,相关专利通过广泛的马库什结构对这一类别进行了定义 [1]。然而,在当前公开可获取的文献中,缺乏能够建立该特定化合物相对于其最接近的结构类似物的可量化差异的对比数据。

Kinase scaffold exploration Investigate patent-defined CDK inhibitor class; requires in-house profiling to establish selectivity.
SAR & derivatization Synthesize 4-methyl regioisomer; enables comparison with 2-methyl variants.
Analytical standard Potential reference for LC-MS/HPLC method development after characterization.

(6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone:不可互换性


氨基取代吡啶基甲酮类化合物包含大量结构上相似但功能上可能截然不同的成员,其中甲基的位置(例如,4-甲基与2-甲基)和氨基取代基的大小(例如,异丙基氨基与甲氨基)通过改变其对CDK同源家族成员的构象适应性,可能导致激酶抑制谱的剧烈变化 [1]。然而,目前针对该特定化合物的公开资料中,没有任何体外抑制数据、选择性panel或功能性实验数据,为在无法获取特定批次分析证明文件的情况下,在科学采购流程中验证其与类似化合物(如(6-(Isopropylamino)-2-methylpyridin-3-yl)(phenyl)methanone 或 (4-Methyl-6-(methylamino)pyridin-3-yl)(phenyl)methanone)的互换替用性能差异提供依据。

Target Compound
Structural Analog
Key Risk
4-methyl isomer
2-methyl isomer
Methyl positional shift may alter CDK isoform binding and selectivity profile; no comparative data available.
Isopropylamino substituent
Methylamino variant
Altered steric bulk can affect kinase pocket fit; interchange not supported by empirical evidence.

(6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone:可量化差异化证据


可量化差异化证据缺失

在专利数据集(包括马库什定义)中对 (6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone 进行了详尽的搜索,未发现任何直接按化合物编号的体外抑制数据、结合亲和力或功能活性数据。因此,无法计算出相对于同系列类似物(如 (6-(isopropylamino)-2-methylpyridin-3-yl)(phenyl)methanone)或 (4-methyl-6-(methylamino)pyridin-3-yl)(phenyl)methanone 的倍数选择性差异、IC50 比率或其他可量化的优势指标。

Quantifiable differentiation
Data to verify
No public in vitro inhibition (IC50), selectivity panel, or binding data found for this compound or its closest structural analogs.
Empirical basis for compound preference is absent; requires in-house screening.
Patent definitions provide class scope, not compound-specific benchmarking.
CDK inhibitor pyridine methanone comparative data

(6-(Isopropylamino)-4-methylpyridin-3-yl)(phenyl)methanone:应用场景


激酶抑制剂支架探索

该化合物的结构属于专利保护的氨基取代吡啶基甲酮类CDK抑制剂 [1]。在没有特定化合物数据的情况下,其潜在应用仍处于早期药物化学探索阶段,研究重点是阐明其激酶抑制谱。采购应取决于从候选批次中生成内部筛选数据。

衍生物合成

作为一种定制合成物,获取该化合物有助于制备新型衍生物,以探究4-甲基相对于2-甲基类似物的构效关系(SAR)。只有当研究目标明确需要这种特定区域异构体作为合成起点时,其采购价值才得以确立。

分析方法标准品

该化合物可作为开发用于分析相关专利混合物(例如此类CDK抑制剂的复杂样本)的液相色谱-质谱(LC-MS)或高效液相色谱(HPLC)方法的参考标准品,前提是其物理化学性质(logP、溶解度)相较于同类成员已得到表征 。

Application
Selection Property
Validation Focus
Kinase inhibitor scaffold exploration
Structural class (CDK inhibitor patent)
Generation of internal selectivity data
Derivatization & SAR studies
Regioisomeric identity (4-methyl)
Comparison with 2-methyl analogs and substituent effects
Analytical method standard
Physicochemical characterization (solubility, logP)
LC-MS/HPLC method suitability assessment
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